Einecs 264-246-2

• CAS No.: 63467-96-9
• Molecular Formula: C2H7N5O2
• Molecular Weight: 133.11 g/mol
• IUPAC Name: hydrazine;1,2,4-triazolidine-3,5-dione
• InChI: InChI=1S/C2H3N3O2.H4N2/c6-1-3-2(7)5-4-1;1-2/h(H3,3,4,5,6,7);1-2H2
• InChI Key: HZBHTWNSVHZUGM-UHFFFAOYSA-N
• Canonical SMILES: C1(=O)NC(=O)NN1.NN

Description

Einecs 264-246-2 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound’s specific chemical name, molecular formula, and other identifiers are crucial for its classification and regulatory purposes.

Preparation Methods

The preparation methods for Einecs 264-246-2 involve various synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

Einecs 264-246-2 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions are often intermediates for further chemical synthesis or final products used in various applications .

Scientific Research Applications

Einecs 264-246-2 has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology and medicine, it may be used in the development of pharmaceuticals or as a tool for studying biological processes. Industrial applications include its use in manufacturing processes and as a component in various products .

Mechanism of Action

The mechanism of action of Einecs 264-246-2 involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, depending on the context in which the compound is used. Understanding the molecular targets and pathways involved is crucial for optimizing its use in scientific research and industrial applications .

Comparison with Similar Compounds

Einecs 264-246-2 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or chemical properties but differ in their specific applications or effects. Listing these similar compounds and comparing their characteristics can provide valuable insights into the advantages and limitations of this compound .